Cas no 141519-85-9 (Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-)
141519-85-9 structure
Product Name:Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-
CAS No:141519-85-9
MF:C9H5Cl3O4
MW:283.49260020256
CID:1313186
Update Time:2024-08-19
Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-
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- Inchi: 1S/C9H5Cl3O4/c1-3(13)16-8-5(11)2-4(10)7(12)6(8)9(14)15/h2H,1H3,(H,14,15)
- InChI Key: XCNUDMMMXNMCOU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(Cl)C(Cl)=CC(Cl)=C1OC(C)=O
Computed Properties
- Exact Mass: 281.92545
Experimental Properties
- Density: 1.615±0.06 g/cm3(Predicted)
- Boiling Point: 396.7±42.0 °C(Predicted)
- PSA: 63.6
- pka: 1.37±0.25(Predicted)
Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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